Cas no 34666-17-6 (Ethyl 2,2-diethylbutyrate)

Ethyl 2,2-diethylbutyrate Properties

Names and Identifiers

• Ethyl 2,2-diethylbutyrate
• 2,2-Diethylbutyric acid ethyl ester
• ethyl 2,2-diethylbutanoate
• 2,2-Diaethyl-buttersaeure-aethylester
• 2,2-Diethylbuttersaeure-ethylester
• 2,2-diethyl-butyric acid ethyl ester
• Butanoic acid,2,2-diethyl,ethyl ester
• Triethylessigsaeure-ethylester
• SCHEMBL444076
• Ethyl2,2-diethylbutyrate
• 34666-17-6
• LXVSPQCOBPFDOO-UHFFFAOYSA-N
• CS-0451454
• Butanoic acid, 2,2-diethyl, ethyl ester
• DTXSID70335194
• DB-254664
• +Expand

• MDL： MFCD00154424
• InChIKey： LXVSPQCOBPFDOO-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H20O2/c1-5-10(6-2,7-3)9(11)12-8-4/h5-8H2,1-4H3
• SMILES： CCC(CC)(CC)C(=O)OCC
• BRN： 1757834

Computed Properties

• Exact Mass: 172.14600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 6
• Monoisotopic Mass: 172.146329876g/mol
• Heavy Atom Count: 12
• Complexity: 129
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• LogP: 2.76590
• PSA: 26.30000
• Refractive Index: 1.4055
• Water Partition Coefficient: Not miscible in water.
• Boiling Point: 85-87°C 30mm
• Flash Point: 85-87°C/30mm
• Color/Form: colorless liquid
• Solubility: Insoluble in water
• Density: 0,884 g/cm3